Cas no 1706444-13-4 ([4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine)

• Product Name: [4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine
• CAS No: 1706444-13-4
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 5210538
• Update Time: 2025-10-29

[4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine

• Inchi： 1S/C18H20N2O/c1-12(2)14-7-10-17-16(11-14)19-18(21-17)13-5-8-15(9-6-13)20(3)4/h5-12H,1-4H3
• InChI Key： CGYIYSLBQVZORG-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=C(C2=NC3=CC(C(C)C)=CC=C3O2)C=C1

[4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine Security Information

• Storage Condition：(BD619375)

Additional information on [4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine

[4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine: A Comprehensive Overview

[4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine (CAS No: 1706444-13-4) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its promising properties and versatile applications across multiple fields. In this article, we delve into the structural features, synthesis methods, and the latest research findings related to this compound.

The molecular structure of [4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine is composed of a benzooxazole ring system, which is a heterocyclic aromatic compound containing an oxygen atom and a nitrogen atom in the ring. The benzooxazole moiety is further substituted with an isopropyl group at the 5-position and a dimethylamino group at the 2-position. This substitution pattern not only enhances the stability of the molecule but also imparts unique electronic and steric properties that make it suitable for various applications.

Recent studies have highlighted the potential of benzooxazole derivatives in drug discovery, particularly in the development of anti-cancer agents. The dimethylamino group in this compound acts as a strong electron-donating group, which can influence the electronic properties of the benzooxazole ring, making it an attractive candidate for designing bioactive molecules. Researchers have reported that such derivatives can exhibit selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells.

In addition to its pharmaceutical applications, [4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine has also found utility in materials science. The compound's ability to form stable coordination complexes with metal ions has been explored for its potential use in catalysis and sensor technology. For instance, recent advancements have demonstrated that this compound can serve as a ligand in metalloporphyrin complexes, which are widely used in catalytic processes due to their high efficiency and selectivity.

The synthesis of [4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine involves a multi-step process that typically begins with the preparation of the benzooxazole ring system. This is followed by substitution reactions to introduce the isopropyl and dimethylamino groups at specific positions on the ring. Recent research has focused on optimizing these synthesis routes to improve yield and reduce production costs, making this compound more accessible for large-scale applications.

Another area where this compound has shown promise is in optoelectronics. The benzooxazole moiety is known for its strong fluorescence properties, which can be further enhanced by substituent effects. Studies have shown that [4-(5-Isopropyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine exhibits excellent photoluminescence characteristics, making it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Furthermore, the environmental impact of [4-(5-isopropyl-benzooxazol-2-yl)-phenyldimethylamine] has been a topic of recent research interest. Scientists are exploring its biodegradation pathways and assessing its potential risks to aquatic ecosystems. Preliminary findings suggest that under certain conditions, this compound can undergo rapid biodegradation, reducing its environmental footprint.

In conclusion, [4-(5-isopropyl-benzooxazol - 2 - yl) - phenyldimethylamine] (CAS No: 1706444 - 13 - 4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future scientific innovations.